Cas no 86669-33-2 (di-tert-butyl N-(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamate)

di-tert-butyl N-(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamate structure
86669-33-2 structure
Product name:di-tert-butyl N-(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamate
CAS No:86669-33-2
MF:C28H38N8O5
MW:566.651925563812
CID:991839
PubChem ID:429285

di-tert-butyl N-(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamate Chemical and Physical Properties

Names and Identifiers

    • di-tert-butyl N-(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamate
    • ditert-butyl 2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioate
    • SCHEMBL14419769
    • 86669-33-2
    • DTXSID40330398
    • NSC-251989
    • NSC251989
    • CHEMBL32930
    • L-Glutamic acid,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-, bis(1,1-dimethylethyl) ester
    • Inchi: InChI=1S/C28H38N8O5/c1-27(2,3)40-20(37)13-12-19(25(39)41-28(4,5)6)33-24(38)16-8-10-18(11-9-16)36(7)15-17-14-31-23-21(32-17)22(29)34-26(30)35-23/h8-11,14,19H,12-13,15H2,1-7H3,(H,33,38)(H4,29,30,31,34,35)
    • InChI Key: PPVHSXJZSPOWMU-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)CCC(C(=O)OC(C)(C)C)NC(=O)C1=CC=C(C=C1)N(C)CC2=CN=C3C(=N2)C(=NC(=N3)N)N

Computed Properties

  • Exact Mass: 566.29651634g/mol
  • Monoisotopic Mass: 566.29651634g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 13
  • Complexity: 899
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 189Ų

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